Cas no 2091512-93-3 (methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate)

• Product Name: methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate
• CAS No: 2091512-93-3
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 4636950
• PubChem ID: 131508678
• Update Time: 2025-06-08

methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-amino-6-chloroimidazo[1,2-a]pyrazine-3-carboxylate
• methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate

• Inchi： 1S/C8H7ClN4O2/c1-15-8(14)4-2-11-7-6(10)12-5(9)3-13(4)7/h2-3H,1H3,(H2,10,12)
• InChI Key： BDCOONYOJQKABG-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(OC)=O)N1C=C(Cl)N=C2N

Additional information on methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate

Professional Introduction to Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate (CAS No. 2091512-93-3)

Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate (CAS No. 2091512-93-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyrazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of both amino and chloro substituents in its molecular framework enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>imidozopyrazine scaffold is a privileged structure in medicinal chemistry, often incorporated into drug candidates due to its ability to interact with biological targets in multiple ways. The specific arrangement of nitrogen atoms in the ring system allows for hydrogen bonding interactions, while the chloro substituent can participate in further functionalization reactions. These features make Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate a versatile building block for designing novel compounds with potential pharmacological effects.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer and infectious disorders. The< strong>Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate compound has been studied for its potential role in inhibiting key enzymes and pathways involved in disease progression. For instance, preliminary studies suggest that this compound may exhibit< strong>antimicrobial properties by interfering with essential bacterial metabolic processes. Additionally, its structural motifs are reminiscent of known bioactive molecules, which has prompted investigations into its potential as an< strong>anticancer agent.

The< strong>CAS No. 2091512-93-3 identification ensures that researchers can reliably source and utilize this compound for their experiments. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex heterocyclic core efficiently.

The pharmacological potential of Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate has been explored through both computational modeling and experimental validation. Computational studies have predicted that the compound may bind to specific protein targets by forming multiple hydrogen bonds and hydrophobic interactions. These predictions have guided experimental efforts to optimize the compound's binding affinity and selectivity.

In vitro assays have demonstrated that Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate exhibits promising activity against certain disease-related proteins. For example, it has shown inhibitory effects on enzymes overexpressed in cancer cells, suggesting its potential as a lead compound for further development into an oncology drug. Furthermore, its ability to modulate inflammatory pathways has been observed in preclinical models, indicating its therapeutic relevance beyond cancer treatment.

The< strong>Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate compound also holds promise for applications in drug discovery beyond oncology. Researchers are investigating its potential use as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various inflammatory and autoimmune diseases. The imidazopyrazine core is particularly well-suited for this purpose due to its ability to engage with ATP-binding pockets of kinases.

The development of novel synthetic methodologies for Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate continues to be an area of active research. Innovations in green chemistry have led to the adoption of more sustainable synthetic routes that minimize waste and reduce environmental impact. These advancements not only improve the efficiency of producing the compound but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The< strong>CAS No. 2091512-93-3 registry ensures traceability and quality control throughout the supply chain. Manufacturers adhering to stringent regulatory standards ensure that batches of Methyl 8-amino-6-chloroimidazo1,2-apyrazine-3-carboxylate meet the required purity specifications for research applications. This reliability is critical for researchers who depend on consistent chemical reagents for their experiments.

The future prospects of Methyl 8-amino-6-chloroimidazo1,2-pyrazine carboxylate are bright, with ongoing studies exploring its mechanism of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress by combining computational insights with experimental validation. As our understanding of biological systems grows more sophisticated, compounds like Methyl 8-amino-pyrazole carboxylic acid will continue to play a pivotal role in drug discovery.